N-[5-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide

• IUPAC Name: N-[5-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H13FN4O2S2/c15-9-2-1-3-10(6-9)16-11(20)7-22-14-19-18-13(23-14)17-12(21)8-4-5-8/h1-3,6,8H,4-5,7H2,(H,16,20)(H,17,18,21)
• InChI Key: QEUCPZGVZCFKEA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C14H13FN4O2S2
• Molecular Weight: 352.4 g/mol

Description

N-[5-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C14H13FN4O2S2 and its molecular weight is 352.4. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibition and Antitumor Applications

Compounds with structural similarities to N-[5-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide, particularly halogenated sulfonamides and aminobenzolamides, have been investigated for their inhibition of carbonic anhydrase (CA) IX, a tumor-associated isozyme. This enzyme is associated with cancer aggressiveness, and its inhibitors have potential as antitumor agents. Detailed inhibition studies of CA IX have revealed leads for designing potent and selective inhibitors, suggesting applications in cancer treatment (Ilies et al., 2003).

Antifungal and Antimicrobial Activity

Another area of application is in the development of compounds with antifungal and antimicrobial properties. For example, novel s-substituted 6-fluoro-4-alkyl(aryl)thioquinazoline derivatives have shown good antifungal activities against various fungi, with mechanisms of action including disruption of cell membrane permeability and inhibition of mycelial growth (Xu et al., 2007). Additionally, research on 2,5-disubstituted 1,3,4-thiadiazoles has demonstrated antimicrobial and antifungal action, highlighting the potential of structurally related compounds in addressing infectious diseases (Sych et al., 2019).

CNS Activity

The central nervous system (CNS) activity of 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives, bearing different substituents, has been explored, with some compounds exhibiting antidepressant and anxiolytic properties. This suggests potential research applications in the development of new CNS-active therapeutic agents (Clerici et al., 2001).